Cas no 4040-10-2 (5-azacytosine)

• Product Name: 5-azacytosine
• CAS No: 4040-10-2
• MF: C₃H₄N₄O
• MW: 112.090059280396
• CID: 925753
• PubChem ID: 19956
• Update Time: 2025-04-19

5-azacytosine Chemical and Physical Properties

Names and Identifiers

• 5-azacytosine
• 6-amino-1,3,5-triazin-2(1H)-one
• 6-amino-1H-s-triazin-2-one
• 6-azanyl-1H-1,3,5-triazin-2-one
• 4-Amino-1,3,5-triazin-2(1H)-one #
• SCHEMBL21169645
• NSC 51100
• BCP22914
• 4-Amino-1,3,5-triazin-2(1H)-one
• DTXSID80239275
• A51119
• NSC51100
• 5AZ
• 1,3,5-Triazin-2(1H)-one, 4-amino-
• NSC 54006
• MFCD00149402
• Z1962222528
• AKOS015854832
• 6-amino-1H-1,3,5-triazin-2-one
• 6-amino-1,2-dihydro-1,3,5-triazin-2-one
• 5-Azacytosine-15N4
• azacytosine
• 5-Aza-Cytosine
• AKOS002658026
• NSC-54006
• AS-10943
• C5UW4MS7VR
• CHEMBL1230389
• SCHEMBL13863
• Q27139948
• 2-Amino-4-hydroxy-sym-triazine
• 4-Methoxy Phencyclidine-d4 Hydrochloride
• NSC-51100
• NSC54006
• 4-amino-s-triazin-2(1H)-one
• BDBM50389508
• 2-Amino-4-hydroxy-1,3,5-triazine
• SY030603
• UNII-C5UW4MS7VR
• 4-Amino-2-hydroxy-1,3,5-triazine
• s-Triazin-2(1H)-one, 4-amino-
• 4-amino-5H-1,3,5-triazin-2-one
• DB-006956
• A-9450
• 5-aza cytosine
• 4040-10-2
• 2-Hydroxy-4-aminotriazine
• CS-0008471
• 2-Amino-4-hydroxy-1,3,5-triazine; 4-Amino-1,3,5-triazin-2-one
• NS00039530
• 5-Azacytosine (4-Amino-1,3,5-triazin-2(1H)-one)
• s-Triazin-2-ol, 4-amino-
• MFCD00006033
• 4-Amino-1,3,5-triazin-2-one
• 4-Amino-1,3,5-triazin-2-ol
• EN300-136571
• AKOS015919837
• 931-86-2
• 4-amino-1H-1,3,5-triazin-2-one
• CHEBI:72474
• AM81319
• A844469
• EINECS 213-242-9
• 2-amino-4-hydroxy-s-triazine
• AC-12915
• 1118000-83-1
• MFCD00051007
• 1216950-61-6

• Inchi： 1S/C3H4N4O/c4-2-5-1-6-3(8)7-2/h1H,(H3,4,5,6,7,8)
• InChI Key： MFEFTTYGMZOIKO-UHFFFAOYSA-N
• SMILES： O=C1N=CN=C(N)N1

Computed Properties

• Exact Mass: 112.03900
• Monoisotopic Mass: 112.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2
• XLogP3: -1.2

Experimental Properties

• Color/Form: Crystalline solid
• Density: 1.86
• Melting Point: 300℃
• Boiling Point: 503.1 °C at 760 mmHg
• Flash Point: 258.1 °C
• Refractive Index: 1.801
• PSA: 84.66000
• LogP: -0.67170

5-azacytosine Security Information

• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances